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Compound of Interest

Compound Name: 3-Methylglutaric anhydride

Cat. No.: B1583352

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data for 3-Methylglutaric
anhydride, compiled from official Safety Data Sheets (SDS). It is intended to equip laboratory
and research professionals with the critical information needed to handle this chemical safely.
All data is presented in a structured format for clarity and ease of use, complemented by a
procedural workflow diagram for safe handling.

Chemical Identification and Properties

3-Methylglutaric anhydride is a white, low-melting crystalline solid.[1] It is essential to be
aware of its physical and chemical characteristics to ensure appropriate storage and handling.
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Property Value Source(s)
Molecular Formula CeHsOs3 [1112]
Molecular Weight 128.13 g/mol [2]

CAS Number 4166-53-4 [3]

EC Number 224-020-6 [3]
Appearance White crystalline low melting (1]

solid

Melting Point 42-46 °C (lit.) [4]

Boiling Point 180-182 °C @ 25 mmHg (lit.) [3]

Flash Point 113 °C (235.4 °F) - closed cup [5]

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 3-Methylglutaric anhydride is classified as a hazardous substance. The primary
hazards are related to irritation.[2] The GHS classification and associated statements are
summarized below.

Classification Hazard Class Hazard Code Hazard Statement

) GHSO07 (Exclamation
GHS Pictogram - -

Mark)
Signal Word Warning - -
Skin Causes skin irritation.
) o Category 2 H315
Corrosion/Irritation [2]
Serious Eye Causes serious eye
o Category 2A H319 o
Damage/Irritation irritation.[2]
Specific Target Organ _
o ] Category 3 May cause respiratory
Toxicity (Single . H335 o
(Respiratory system) irritation.[2]
Exposure)
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Safe Handling and Personal Protection

Adherence to strict safety protocols is mandatory when working with 3-Methylglutaric

anhydride. This includes the use of appropriate engineering controls and Personal Protective

Equipment (PPE).[2][6]

Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood to minimize inhalation

of dust or vapors.[2][6]

o Ensure safety showers and eyewash stations are readily accessible.[7]

Personal Protective Equipment (PPE):

Protection Type

Specification

Source(s)

Eye/Face Protection

Safety glasses with side-
shields or goggles (compliant
with EN 166 or OSHA 29 CFR
1910.133).

[2]7]

Hand Protection

Wear appropriate protective

gloves (e.g., nitrile rubber).

[2]

Skin and Body Protection

Long-sleeved clothing and a

lab coat should be worn.

[2]

Respiratory Protection

For large-scale use or in
emergencies, a NIOSH/MSHA
or European Standard EN 136
approved respirator may be
necessary. Under normal
laboratory use with adequate
ventilation, it may not be
required.[2]

A logical workflow for handling this chemical, from initial assessment to final disposal, is crucial

for maintaining a safe laboratory environment.
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Phase 1: Assessment & Preparation

Hazard Identification
(Skin/Eye/Resp Irritant)

Consult

Review SDS & Protocols

Determine

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

L’roceed to Handling

Phase 2: Handling & Use

Work in Ventilated Area
(e.g., Fume Hood)

Safe Handling
- Avoid contact
- Avoid dust inhalation

Secure Storage
- Tightly closed container
- Cool, dry place

#nd of Lifecycle

Accidental Release Waste Disposal
- Evacuate & Ventilate - Follow institutional & local
- Clean up with appropriate gear regulations

Phase 3: Emergency & Disposal

:If Exposed
|

First Aid Measures
- Skin: Wash with soap/water
- Eyes: Rinse for 15 mins

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 3-Methylglutaric Anhydride.
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First Aid Measures

In case of accidental exposure, immediate action is critical. The following first aid measures
should be taken.[2]

Exposure Route First Aid Protocol Source(s)

Remove the individual to fresh
Inhalation air. If breathing is difficult, seek  [2]

medical attention.

Wash off immediately with
) plenty of soap and water while
Skin Contact ) ) [2][8]
removing all contaminated

clothing.

Rinse cautiously and
immediately with plenty of
water for at least 15 minutes,
also under the eyelids.

Eye Contact .
Remove contact lenses if
present and easy to do.
Continue rinsing and seek

medical attention.[2][8]

Do NOT induce vomiting.

Never give anything by mouth
Ingestion to an unconscious person. [2][7]

Drink plenty of water. Seek

immediate medical assistance.

Stability and Reactivity

Understanding the chemical stability and reactivity is key to preventing hazardous reactions.
o Chemical Stability: Stable under recommended storage conditions.[7]

» Conditions to Avoid: Exposure to moist air or water, as it can react to form the corresponding
acid.[7]
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e Incompatible Materials: Strong oxidizing agents, acids, bases, alcohols, and amines.[7]

e Hazardous Decomposition Products: Under combustion, it may produce carbon monoxide
and carbon dioxide.[7]

Toxicological and Ecological Information

» Toxicological Information: The toxicological properties of 3-Methylglutaric anhydride have
not been fully investigated.[7] The GHS classification is based on its irritant properties. No
guantitative data such as LD50 (Lethal Dose, 50%) or LC50 (Lethal Concentration, 50%) are
provided in the reviewed safety data sheets.

» Endocrine Disruptors: This product does not contain any known or suspected endocrine
disruptors.[2]

» Ecological Information: Ecotoxicity data is not readily available. It is advised to prevent the
substance from entering drains and water courses.[7]

Note on Experimental Protocols

Safety Data Sheets are summary documents designed to provide essential hazard information
for safe handling. They typically do not include detailed experimental protocols for the
toxicological or physical tests conducted. The hazard classifications are often based on data
from analogous compounds, QSAR (Quantitative Structure-Activity Relationship) models, or
standardized tests (e.g., OECD guidelines) whose full methodologies are not detailed in the
SDS itself. Researchers requiring this level of detail would need to consult specialized
toxicological databases or the primary scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(CAS: 4166-53-4)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583352#3-methylglutaric-anhydride-safety-data-
sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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